Cas no 1226447-55-7 (N-(2,1,3-benzothiadiazol-4-yl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

N-(2,1,3-benzothiadiazol-4-yl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide structure
1226447-55-7 structure
Product Name:N-(2,1,3-benzothiadiazol-4-yl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
CAS No:1226447-55-7
MF:C21H19N5O3S
MW:421.472262620926
CID:6171254
PubChem ID:49675423
Update Time:2025-07-01

N-(2,1,3-benzothiadiazol-4-yl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,1,3-benzothiadiazol-4-yl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
    • N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
    • VU0628891-1
    • 1226447-55-7
    • N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]butanamide
    • AKOS024489038
    • N-(benzo[c][1,2,5]thiadiazol-4-yl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
    • F5013-1635
    • Inchi: 1S/C21H19N5O3S/c1-29-15-6-2-5-14(13-15)16-10-11-20(28)26(23-16)12-4-9-19(27)22-17-7-3-8-18-21(17)25-30-24-18/h2-3,5-8,10-11,13H,4,9,12H2,1H3,(H,22,27)
    • InChI Key: ULYMYTITCIETSM-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC=C(C2=N1)NC(CCCN1C(C=CC(C2C=CC=C(C=2)OC)=N1)=O)=O

Computed Properties

  • Exact Mass: 421.12086066g/mol
  • Monoisotopic Mass: 421.12086066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 125Ų

N-(2,1,3-benzothiadiazol-4-yl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5013-1635-2μmol
N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
1226447-55-7
2μmol
$57.0 2023-09-10
Life Chemicals
F5013-1635-5μmol
N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
1226447-55-7
5μmol
$63.0 2023-09-10
Life Chemicals
F5013-1635-10μmol
N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
1226447-55-7
10μmol
$69.0 2023-09-10
Life Chemicals
F5013-1635-20μmol
N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
1226447-55-7
20μmol
$79.0 2023-09-10
Life Chemicals
F5013-1635-1mg
N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
1226447-55-7
1mg
$54.0 2023-09-10
Life Chemicals
F5013-1635-2mg
N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
1226447-55-7
2mg
$59.0 2023-09-10
Life Chemicals
F5013-1635-3mg
N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
1226447-55-7
3mg
$63.0 2023-09-10
Life Chemicals
F5013-1635-4mg
N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
1226447-55-7
4mg
$66.0 2023-09-10
Life Chemicals
F5013-1635-5mg
N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
1226447-55-7
5mg
$69.0 2023-09-10
Life Chemicals
F5013-1635-10mg
N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
1226447-55-7
10mg
$79.0 2023-09-10

Additional information on N-(2,1,3-benzothiadiazol-4-yl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

N-(2,1,3-Benzothiadiazol-4-yl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide: A Comprehensive Overview

The compound with CAS No. 1226447-55-7, known as N-(2,1,3-benzothiadiazol-4-yl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiadiazole moiety and a dihydropyridazine ring system. The presence of these functional groups endows the molecule with unique chemical and biological properties.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Specifically, research has shown that N-(2,1,3-benzothiadiazol-4-yl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide exhibits remarkable activity in inhibiting key enzymes involved in inflammation and oxidative stress. These findings suggest that the compound could be a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the benzothiadiazole group is particularly crucial as it contributes significantly to the molecule's stability and bioavailability. Researchers have also explored various substitution patterns on the dihydropyridazine ring to optimize the compound's pharmacokinetic properties. These efforts have led to the identification of analogs with enhanced potency and selectivity.

In terms of biological activity, N-(2,1,3-benzothiadiazol-4-yl)-4-[3-(3-methoxyphenyl)-6-oxydihydro-pyridazinyl]butanamide has demonstrated potent anti-inflammatory effects in both in vitro and in vivo models. Preclinical studies have shown that the compound effectively reduces cytokine production and mitigates oxidative damage in macrophage cell lines. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

One of the most exciting developments in recent research is the identification of this compound as a novel modulator of Nrf2 signaling. The Nrf2 pathway plays a critical role in cellular defense against oxidative stress and inflammation. By activating this pathway, N-(2,1,3-benzothiadiazoll-based compounds can enhance the body's antioxidant capacity and protect against chronic diseases associated with oxidative damage.

Another area of interest is the compound's potential as an anticancer agent. Early studies have shown that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selective activity suggests that the compound could be developed into a targeted therapy for specific types of cancers.

From an industrial perspective, the scalability of this compound's synthesis is a key consideration for its commercialization. Researchers are actively exploring cost-effective synthetic routes and green chemistry approaches to make large-scale production feasible. Additionally, efforts are underway to optimize the compound's formulation properties to improve its stability and bioavailability.

In conclusion, N-(2,1,3-benzothiadiazoll-based compounds like CAS No. 1226447-55

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd